Cas no 1261899-92-6 (4-(Naphthalen-2-YL)-2-nitrophenol)

• Product Name: 4-(Naphthalen-2-YL)-2-nitrophenol
• CAS No: 1261899-92-6
• MF: C₁₆H₁₁NO₃
• MW: 265.263444185257
• MDL: MFCD18315939
• CID: 2762180
• PubChem ID: 53221667
• Update Time: 2025-08-26

4-(Naphthalen-2-YL)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

• DTXSID80686280
• 4-(Naphthalen-2-yl)-2-nitrophenol, 95%
• 1261899-92-6
• 4-(NAPHTHALEN-2-YL)-2-NITROPHENOL
• MFCD18315939
• 4-(Naphthalen-2-YL)-2-nitrophenol

• MDL： MFCD18315939
• Inchi： 1S/C16H11NO3/c18-16-8-7-14(10-15(16)17(19)20)13-6-5-11-3-1-2-4-12(11)9-13/h1-10,18H
• InChI Key： HGXMSIXKSIVOAV-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1[N+](=O)[O-])C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 265.07389321Da
• Monoisotopic Mass: 265.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 4-(Naphthalen-2-YL)-2-nitrophenol

Chemical Profile of 4-(Naphthalen-2-yl)-2-nitrophenol (CAS No. 1261899-92-6)

4-(Naphthalen-2-yl)-2-nitrophenol, identified by the chemical abstracts service number 1261899-92-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic nitro compound features a naphthalene ring substituted at the 2-position with a nitrophenol moiety, making it a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by a conjugated system of benzene and naphthalene rings, lends itself to various chemical modifications and functionalization strategies, which are pivotal in the development of novel bioactive molecules.

The synthesis of 4-(Naphthalen-2-yl)-2-nitrophenol typically involves nitration and coupling reactions, which are well-documented in organic synthesis literature. The nitro group at the 2-position of the phenol ring enhances its reactivity, allowing for further derivatization into more complex structures. This compound has garnered attention due to its potential applications in medicinal chemistry, particularly as a precursor for designing molecules with antimicrobial, anti-inflammatory, or even anticancer properties.

In recent years, the study of nitroaromatic compounds has seen considerable advancements, largely driven by their utility in drug discovery and material science. The nitro group in 4-(Naphthalen-2-yl)-2-nitrophenol can be selectively reduced to an amine, which is a common strategy in medicinal chemistry to enhance solubility and bioavailability of drug candidates. This transformation has been explored in various contexts, including the development of novel antibiotics and antiviral agents.

Moreover, the structural motif of 4-(Naphthalen-2-yl)-2-nitrophenol has been investigated for its photophysical properties. The conjugated system enables efficient light absorption and emission, making it a candidate for applications in organic electronics and photodynamic therapy. Researchers have leveraged these properties to develop new methodologies for sensing and detecting biological molecules, which could have implications in diagnostic tools and real-time monitoring systems.

The pharmacological potential of 4-(Naphthalen-2-yl)-2-nitrophenol has been further explored through computational modeling and high-throughput screening assays. These studies have revealed that derivatives of this compound exhibit promising activity against certain enzymatic targets implicated in metabolic disorders. The naphthalenyl and nitrophenolic groups provide multiple interaction points with biological targets, which could be exploited to develop more selective and potent therapeutic agents.

Recent experimental work has also highlighted the role of 4-(Naphthalen-2-yl)-2-nitrophenol in modulating inflammatory pathways. The nitro group's ability to engage with redox-sensitive proteins suggests that this compound could serve as a probe or scaffold for designing molecules that regulate inflammatory responses. Such findings are particularly relevant in the context of chronic inflammatory diseases where precise modulation of immune responses is crucial.

From a synthetic chemistry perspective, 4-(Naphthalen-2-yl)-2-nitrophenol exemplifies the importance of heterocyclic compounds in drug discovery. Its structural features allow for diverse functionalization patterns, enabling chemists to tailor molecular properties for specific biological activities. This flexibility has been instrumental in generating libraries of compounds for screening against various disease targets.

The future directions of research on 4-(Naphthalen-2-yl)-2-nitrophenol may include exploring its role in nanotechnology applications, where its aromatic structure could contribute to the design of functional materials. Additionally, investigating its environmental impact and biodegradability will be essential as synthetic methodologies evolve towards greener practices.

In conclusion, 4-(Naphthalen-2-yl)-2-nitrophenol (CAS No. 1261899-92-6) represents a valuable chemical entity with broad applications across pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and reactivity make it a compelling subject for further investigation, promising new insights into molecular design and function.